Cas no 1805060-58-5 (Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate
• CAS No: 1805060-58-5
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4885263
• Update Time: 2025-06-13

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-10(16)8-5(4-14)6(11)3-7(15-8)9(12)13/h3,9H,2,4,14H2,1H3
• InChI Key： HSRAOLISZJURBK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(C(=O)OCC)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate

Ethyl 3-(Aminomethyl)-6-(Difluoromethyl)-4-Fluoropyridine-2-Carboxylate (CAS No. 1805060-58-5): A Comprehensive Overview

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1805060-58-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated pyridine derivatives, which have shown promise in various biological and pharmaceutical contexts.

The structure of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate is characterized by a pyridine ring substituted with a difluoromethyl group at the 6-position, a fluorine atom at the 4-position, and an aminomethyl group at the 3-position. The ethyl ester moiety at the 2-position adds further complexity and functionality to the molecule. The presence of these substituents imparts specific chemical and biological properties that make this compound a valuable candidate for further research and development.

Recent studies have highlighted the potential of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate has also demonstrated potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease. This anti-inflammatory activity is attributed to its ability to interfere with the NF-κB signaling pathway, a central regulator of inflammation.

The pharmacokinetic profile of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate has been extensively studied to understand its behavior in biological systems. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and shows good bioavailability. It also demonstrates low plasma protein binding, which enhances its distribution to target tissues. Metabolism primarily occurs via hepatic enzymes, with major metabolites being excreted in urine and feces.

From a synthetic chemistry perspective, the preparation of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable pyridine precursor with an appropriate reagent to introduce the difluoromethyl group, followed by functionalization at other positions to form the final product. Advances in catalytic methods have significantly improved the efficiency and scalability of this synthesis, making it more accessible for large-scale production.

The safety profile of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1805060-58-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure confers specific biological activities that make it an attractive candidate for further investigation in areas such as neuroprotection and anti-inflammation. Continued research into its mechanisms of action, pharmacokinetics, and safety will be crucial for advancing its development as a viable therapeutic agent.